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Compound of Interest

Compound Name: Isatin

Cat. No.: B1672199

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling of Isatin (CAS No: 91-56-5), including
operational and disposal plans.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Isatin is provided in the table below
for easy reference.

Property Value

Molecular Formula CsHsNO:2

Molecular Weight 147.13 g/mol [1][2]

Appearance Orange solid/powder[1][2][3]
Melting Point 201 - 204 °C (393.8 - 399.2 °F)[2]
Solubility Soluble in water[3]

Odor Odorless|[2]

Personal Protective Equipment (PPE)
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When handling Isatin, it is crucial to use appropriate personal protective equipment to minimize

exposure and ensure personal safety.

PPE Category

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or OSHA's eye and face protection
regulations in 29 CFR 1910.133 are

recommended.[4]

Skin Protection

Handle with gloves.[5][6] Gloves must be
inspected prior to use.[6] Use a proper glove
removal technique (without touching the glove's
outer surface) to avoid skin contact with this
product.[6] Choose body protection according to
the amount and concentration of the dangerous

substance at the workplace.[5]

Respiratory Protection

Where risk assessment shows air-purifying
respirators are appropriate, use a dust mask
type N95 (US) or type P1 (EN 143) respirator.[5]
Use respirators and components tested and
approved under appropriate government
standards such as NIOSH (US) or CEN (EU).[5]

Experimental Workflow for Handling Isatin

The following diagram outlines the standard workflow for handling Isatin in a laboratory setting,

from initial preparation to final disposal.
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Isatin Handling Workflow

Preparation

- Don appropriate PPE
- Work in a well-ventilated area

Handling & Use
- Avoid dust formation
- Avoid contact with skin and eyes

Storage Spill & Emergency
- Evacuate area

- Use appropriate absorbent material

- Store in a cool, dry, well-ventilated area
- Keep container tightly closed

Disposal
- Dispose of in accordance with local regulations
- Do not allow to enter drains

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of safely handling Isatin in a laboratory
environment.

Procedural Guidance for Handling and Storage
Handling:

» Avoid contact with skin and eyes.[5]

* Avoid the formation of dust and aerosols.[5]

* Provide appropriate exhaust ventilation at places where dust is formed.[5][6]
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e Do not eat, drink, or smoke when using this product.[7]
¢ Always wash hands after handling the product.[7]
Storage:

» Store in a cool, dry, and well-ventilated place.[5][6][7]

o Keep the container tightly closed.[5][6]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2][5]

Accidental Release and First Aid Measures

Accidental Release:

In the event of a spill, follow these procedures:

Ensure adequate ventilation.[5][8]

Use personal protective equipment.[5] Avoid breathing dust.[5]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[8]

Pick up and arrange disposal without creating dust.[5] Sweep up and shovel.[6]

Keep in suitable, closed containers for disposal.[5][6]

First Aid:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[6]
Consult a physician.[5]

 In Case of Skin Contact: Wash off with soap and plenty of water.[5][6]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[9]
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 If Swallowed: Never give anything by mouth to an unconscious person.[6] Rinse mouth with
water.[6] Consult a physician.[5]

Disposal Plan

Dispose of unused product and contaminated packaging in accordance with local, state, and
federal regulations.[10] It is recommended to consult with a licensed professional waste
disposal service to ensure compliance. Do not allow the product to enter drains.[5][6]
Contaminated packaging should be treated as the product itself.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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